Cas no 125032-85-1 (3-Pyrrolidinemethanamine,N-ethyl-3-fluoro-)

• Product name: 3-Pyrrolidinemethanamine,N-ethyl-3-fluoro-
• CAS No: 125032-85-1
• MF: C₇H₁₅FN₂
• MW: 146.2058
• CID: 103633
• PubChem ID: 19382160

3-Pyrrolidinemethanamine,N-ethyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine,N-ethyl-3-fluoro-
• 3-Pyrrolidinemethanamine,N-ethyl-3-fluoro-(9CI)
• 125032-85-1
• N-((3-Fluoropyrrolidin-3-yl)methyl)ethanamine
• N-[(3-fluoropyrrolidin-3-yl)methyl]ethanamine
• SCHEMBL9181620

• Inchi： InChI=1S/C7H15FN2/c1-2-9-5-7(8)3-4-10-6-7/h9-10H,2-6H2,1H3
• InChI Key： RPGZHAXZSJQDIL-UHFFFAOYSA-N
• SMILES： CCNCC1(CCNC1)F

Computed Properties

• Exact Mass: 146.12205
• Monoisotopic Mass: 146.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 24.06